Cas no 1225553-93-4 ([2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine)

• Product Name: [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine
• CAS No: 1225553-93-4
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• MDL: MFCD01211520
• CID: 4563638
• PubChem ID: 71299800
• Update Time: 2025-06-08

[2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-1-(1-methyl-1H-indol-3-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1,N1-dimethyl-1-(1-methyl-1H-indol-3-yl)-
• [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine

• MDL： MFCD01211520
• Inchi： 1S/C13H19N3/c1-15(2)13(8-14)11-9-16(3)12-7-5-4-6-10(11)12/h4-7,9,13H,8,14H2,1-3H3
• InChI Key： ZJZKBTKAHBXKSR-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(C)C=1)C=CC=C2)(N(C)C)CN

Additional information on [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine

Introduction to [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine (CAS No. 1225553-93-4)

[2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine (CAS No. 1225553-93-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as AMIDEA for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes an indole moiety, which is a common scaffold in many biologically active molecules, and a tertiary amine functionality, which can confer various pharmacological properties.

The indole ring system in [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine is particularly noteworthy due to its prevalence in natural products and its role in numerous biological processes. Indoles are known to interact with various receptors and enzymes, making them valuable targets for drug discovery. The presence of the tertiary amine group further enhances the compound's potential for modulating biological activities, such as neurotransmitter function and receptor binding.

Recent studies have explored the pharmacological properties of [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine may have therapeutic potential for treating mood disorders such as depression and anxiety.

In addition to its antidepressant properties, [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective activity of [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine is attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines.

The pharmacokinetic profile of [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine has also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. These pharmacokinetic properties suggest that [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine could be administered orally with minimal dosing frequency.

Clinical trials are currently underway to evaluate the safety and efficacy of [2-amino-1-(1-methyl-1H-indol-3-yl)ethyl]dimethylamine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, [2-amino-1-(1-m methylindol 3 ylethyl dimethlamine has also been explored for its use in chemical synthesis. The compound serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Its reactivity and functional group compatibility make it a versatile intermediate in organic synthesis, particularly in the development of new drugs and materials.

In conclusion, [2-amino ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ (m methylindol ylethyl dimethlamine (CAS No. 1225553-93 -4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this intriguing compound.